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Compound of Interest

Compound Name: Rengyol

Cat. No.: B600406 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rengyol is a natural alcohol compound, identified as 1-(2-hydroxyethyl)cyclohexane-1,4-diol,

that has been isolated from plants such as Forsythia suspensa and Millingtonia hortensis.[1] In

traditional medicine, Forsythia suspensa has been utilized for its anti-inflammatory and

antipyretic properties.[1] Research has indicated that Rengyol acts as an inhibitor of emesis

induced by copper sulfate pentahydrate.[2] Given its therapeutic potential, accurate and

consistent preparation of Rengyol for in vitro and in vivo studies is crucial. Dimethyl sulfoxide

(DMSO) is a common solvent for Rengyol, facilitating its use in a variety of experimental

contexts.[3] This document provides a detailed protocol for the preparation, storage, and

handling of Rengyol stock solutions in DMSO.

Properties of Rengyol
A summary of the key quantitative data for Rengyol is presented in the table below for easy

reference.
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Property Value Reference

CAS Number 93675-85-5 [1][3]

Molecular Formula C₈H₁₆O₃ [1][3]

Molecular Weight 160.21 g/mol [1][2]

Appearance Powder [1][3]

Solubility

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[3]

Experimental Protocol: Preparation of a 10 mM
Rengyol Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Rengyol in DMSO.

3.1. Materials and Equipment

Rengyol powder (purity ≥98%)[3]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE to avoid skin and eye contact with Rengyol and DMSO.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin.[4] Handle with care.

Consult the Safety Data Sheet (SDS) for Rengyol and DMSO before starting.

3.3. Stock Solution Preparation Workflow

The following diagram illustrates the workflow for preparing the Rengyol stock solution.
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Preparation Workflow
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Caption: Workflow for Rengyol stock solution preparation.
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3.4. Step-by-Step Protocol

Calculate the required mass of Rengyol: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight (

g/mol ) × 1000 (mg/g)

Example for 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution: Mass (mg) = 0.01 mol/L ×

0.001 L × 160.21 g/mol × 1000 mg/g = 1.6021 mg

Weigh the Rengyol powder: Using an analytical balance, carefully weigh out the calculated

mass of Rengyol powder and place it into a sterile microcentrifuge tube or amber glass vial.

Add DMSO: Add the desired volume of anhydrous DMSO to the tube containing the

Rengyol powder. For the example above, add 1 mL of DMSO.

Dissolve the compound: Close the tube or vial securely and vortex at room temperature until

the Rengyol powder is completely dissolved. Gentle warming in a water bath (37°C) can be

used to aid dissolution if necessary, but avoid excessive heat. Visually inspect the solution to

ensure there are no visible particles.

Aliquot and Store: For ease of use and to minimize freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or

cryovials.[5]

3.5. Storage and Handling

Short-term storage: Store the stock solution at 4°C for up to a few days.

Long-term storage: For long-term storage, it is recommended to store the aliquots at -20°C

or -80°C. Studies on a variety of compounds have shown that most are stable in DMSO for

extended periods when stored frozen.[5]

Handling: When ready to use, thaw an aliquot at room temperature. Before opening the vial,

briefly centrifuge it to collect the solution at the bottom. Avoid repeated freeze-thaw cycles,

as this can degrade some compounds.[5]
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Application Example: Dilution for a Cell-Based
Assay
To use the 10 mM Rengyol stock solution in a cell-based assay, it needs to be diluted to the

final working concentration in the cell culture medium.

Protocol for preparing a 10 µM working solution:

Perform a serial dilution. First, dilute the 10 mM stock solution 1:100 in cell culture medium

to obtain an intermediate concentration of 100 µM.

Add 2 µL of the 10 mM stock solution to 198 µL of cell culture medium.

Next, dilute the 100 µM intermediate solution 1:10 in the final cell culture volume to achieve a

final concentration of 10 µM.

For a final volume of 1 mL, add 100 µL of the 100 µM solution to 900 µL of cell culture

medium in your experimental well.

Note: The final concentration of DMSO in the cell culture should be kept low (typically <0.5%)

as it can have cytotoxic effects.

Discussion on Rengyol's Mechanism of Action
The precise signaling pathways through which Rengyol exerts its biological effects are not yet

fully elucidated. As a natural product with known anti-inflammatory properties, it may interact

with common inflammatory signaling cascades.[1] However, without specific research data, any

depiction of its mechanism of action would be speculative. For researchers investigating the

effects of Rengyol, it would be pertinent to explore its impact on pathways such as NF-κB,

MAPK, or PI3K/Akt, which are commonly involved in inflammation and cell survival.[6]

The following diagram provides a generalized representation of how a small molecule inhibitor,

such as Rengyol, might interact with a cellular signaling pathway.
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Generalized Small Molecule Inhibition of a Signaling Pathway
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Caption: Generalized signaling pathway with hypothetical inhibition.
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This application note provides a comprehensive guide for the preparation and use of Rengyol
stock solutions. Adherence to these protocols will help ensure the reproducibility and accuracy

of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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